2,2'-Dihydroxy-4,4'-dimethoxybenzophenone

Specification

• CAS No.: 131-54-4
• Molecular Formula: C15H14O5
• Molecular Weight: 274.27 g/mol
• IUPAC Name: bis(2-hydroxy-4-methoxyphenyl)methanone
• Standard InChI: InChI=1S/C15H14O5/c1-19-9-3-5-11(13(16)7-9)15(18)12-6-4-10(20-2)8-14(12)17/h3-8,16-17H,1-2H3
• Standard InChI Key: SODJJEXAWOSSON-UHFFFAOYSA-N
• SMILES: COC1=CC(=C(C=C1)C(=O)C2=C(C=C(C=C2)OC)O)O
• Canonical SMILES: COC1=CC(=C(C=C1)C(=O)C2=C(C=C(C=C2)OC)O)O
• Colorform: Crystals
• Melting Point: 139.5 °C; 139.1 °C

Introduction

2,2'-Dihydroxy-4,4'-dimethoxybenzophenone, also known as bis(2-hydroxy-4-methoxyphenyl)methanone or Cyasorb UV 12, is a chemical compound with the molecular formula C15H14O5 and a molecular weight of approximately 274.27 g/mol. It is commonly used in various applications due to its unique properties.

Synthesis Methods

The synthesis of 2,2'-dihydroxy-4,4'-dimethoxybenzophenone involves several steps:

• First Step: The reaction begins with meta-xylylene dimethyl ether reacting with oxalyl chloride in the presence of catalysts such as azoisobutyronitrile or benzoyl peroxide at temperatures between 70°C to 80°C to form an intermediate product called 2,2',4,4'-tetramethoxybenzophenone.

  • The ratio of m-xylylene ether to oxalyl chloride can vary from 1:1 to up to about twenty times more oxalyl chloride than xylylene ether, depending on specific conditions.

  • Catalyst dosage ranges from about **0.5% to up to about two percent by mass relative to m-xylene dimethyl ether used in the reaction mixture.

What is “2,2'-Dihydroxy-4,4'-dimethoxybenzophenone”?

“2,2'-Dihydroxy-4,4'-dimethoxybenzophenone,” also known as bis(2-hydroxy-4-methoxyphenyl)methanone or Cyasorb UV12 [CAS Number:131-54-04], is a chemical compound widely recognized for its applications across various industries due to its unique properties. It has a molecular formula of C15H14O5 and a molecular weight of approximately 274.27 grams per mole.

Additional Details:

It appears as a light yellow crystalline powder under standard conditions. Storage recommendations include maintaining it at room temperature in cool dark environments.

Synthesis Methods for “bis(hydroxymet-oxygenated pheny)methanon”

Synthesizing this compound involves multiple steps that are designed for efficiency while minimizing environmental impact.

First Step: Intermediate Formation:

The process begins with meta-xylene dimethyl ether reacting with oxalyl chloride under catalysis by either azoisobutyronitrile or benzoyl peroxide at temperatures ranging from 70°Cto 80°C. This yields an intermediate product known as tetramethylene-benzene-dimethyl ester (tetra-meto-benzop_).

Key factors include:

• Ratio control between reactants (*meta-xylene dimethyl ether vs.*oxaly chlorid_)—typically one part xylene derivative reacts with one part up through twenty parts more chlorinated acid.

• Catalyst usage—dosage ranges from half percent up through two percent based on mass relative xylenes employed within mixtures.

Following this initial phase:

Second Phase Involves Transformation via Lewis Acid Catalysis:

Intermediate products undergo hydrolysis facilitated using solvents like dichloroethylene (also ethane-dichloride) alongside Lewis acids such aluminum trichloride (AlCl3) zinc dichloride (ZnCl₂) boron trifluoride (BF₃) polyphosphoric acid.

Reaction Conditions Include Maintaining Temperatures Around Fifty Degrees Celsius Over Two To Three Hours Followed By Hydrolysis Separation And Recrystallization Steps Resulting In High Purity Final Products With Yields Varying Based On Solvent Used Ranging From Sixty Seven Percent Up Through Seventy Two Percent Depending Upon Specific Experimental Parameters Employed During These Processes.

Biological Significance And Applications: